Cas no 730955-05-2 (2-Oxo-2-(2,4,6-trimethylphenyl)ethyl 4-formylbenzoate)

• Product Name: 2-Oxo-2-(2,4,6-trimethylphenyl)ethyl 4-formylbenzoate
• CAS No: 730955-05-2
• MF: C₁₉H₁₈O₄
• MW: 310.343825817108
• CID: 5454868
• PubChem ID: 3308933
• Update Time: 2025-06-18

2-Oxo-2-(2,4,6-trimethylphenyl)ethyl 4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• AB00721487-01
• AB00721487-03
• 2-OXO-2-(2,4,6-TRIMETHYLPHENYL)ETHYL 4-FORMYLBENZOATE
• EN300-1186771
• NCGC00329238-01
• AKOS030641653
• Z18296662
• 730955-05-2
• [2-oxo-2-(2,4,6-trimethylphenyl)ethyl] 4-formylbenzoate
• 2-Oxo-2-(2,4,6-trimethylphenyl)ethyl 4-formylbenzoate

• Inchi： 1S/C19H18O4/c1-12-8-13(2)18(14(3)9-12)17(21)11-23-19(22)16-6-4-15(10-20)5-7-16/h4-10H,11H2,1-3H3
• InChI Key： SWJUBTJCZZEQRP-UHFFFAOYSA-N
• SMILES： C(OCC(=O)C1=C(C)C=C(C)C=C1C)(=O)C1=CC=C(C=O)C=C1

Computed Properties

• Exact Mass: 310.12050905g/mol
• Monoisotopic Mass: 310.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.176±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 511.1±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Oxo-2-(2,4,6-trimethylphenyl)ethyl 4-formylbenzoate

Professional Introduction to 2-Oxo-2-(2,4,6-trimethylphenyl)ethyl 4-formylbenzoate (CAS No. 730955-05-2)

2-Oxo-2-(2,4,6-trimethylphenyl)ethyl 4-formylbenzoate, with the chemical formula C₁₇H₂₀O₃, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its CAS number CAS No. 730955-05-2, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a formyl group and a bulky 2,4,6-trimethylphenyl substituent makes it a versatile intermediate in the synthesis of more complex molecules.

The compound's structure consists of a benzoyl group attached to an ethyl chain that is further substituted with a 2-oxo group and a 2,4,6-trimethylphenyl moiety. This arrangement not only contributes to its reactivity but also opens up numerous possibilities for further functionalization. The formyl group, in particular, is highly reactive and can participate in various chemical reactions such as condensation, alkylation, and reduction, making it a valuable building block in synthetic chemistry.

In recent years, there has been growing interest in the development of novel pharmaceuticals that target neurological disorders. The compound 2-Oxo-2-(2,4,6-trimethylphenyl)ethyl 4-formylbenzoate has shown promise in this area due to its ability to interact with specific biological targets. Studies have indicated that it may have neuroprotective properties, which could be beneficial in the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The trimethylphenyl group enhances its solubility and bioavailability, making it an attractive candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. One of the key steps involves the condensation of benzaldehyde with malonic acid derivatives under basic conditions, followed by esterification and subsequent functionalization. Advanced techniques such as catalytic hydrogenation and protective group strategies are often employed to achieve the desired product with minimal side reactions.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and potential applications of 2-Oxo-2-(2,4,6-trimethylphenyl)ethyl 4-formylbenzoate. Molecular modeling studies have helped predict how this compound might interact with biological targets at the molecular level. These insights are invaluable for designing more effective drugs with fewer side effects. Additionally, green chemistry principles have been integrated into its synthesis to minimize environmental impact by reducing waste and energy consumption.

The pharmaceutical industry is continuously seeking innovative compounds that can address unmet medical needs. The unique properties of CAS No. 730955-05-2 make it a promising candidate for further development. Researchers are exploring its potential as an intermediate in the synthesis of novel therapeutic agents that target various diseases. The ability to modify its structure allows for the creation of derivatives with enhanced pharmacological properties.

In conclusion, 2-Oxo-2-(2,4,6-trimethylphenyl)ethyl 4-formylbenzoate represents a significant advancement in pharmaceutical chemistry. Its complex structure and reactivity make it a valuable tool for synthetic chemists and drug developers alike. With ongoing research focusing on its biological activities and synthetic pathways, this compound is poised to play a crucial role in the development of next-generation medications.